4-butoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 4-butoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C24H31N3O3/c1-3-5-18-30-22-12-6-19(7-13-22)24(29)25-20-8-10-21(11-9-20)26-14-16-27(17-15-26)23(28)4-2/h6-13H,3-5,14-18H2,1-2H3,(H,25,29)
• InChI Key: DASNTVFPZWALMB-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)CC

Description

4-butoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is a chemical compound that is used in scientific research for its potential therapeutic applications. It belongs to the class of compounds known as piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-butoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to bind to dopamine receptors in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
4-butoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to exhibit a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to reduce inflammation and pain in animal models of inflammation. In addition, it has been found to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-butoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in lab experiments is its potential therapeutic applications in various fields of research. It has been found to exhibit a range of biochemical and physiological effects, which makes it a promising compound for further study. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can fully elucidate its effects.

Future Directions

There are several future directions for research on 4-butoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide. One direction is to further investigate its mechanism of action, which may help to identify new therapeutic targets for the treatment of various diseases. Another direction is to study its potential use in combination with other drugs or therapies to enhance its therapeutic efficacy. Finally, future research could focus on developing new synthetic methods for the production of this compound, which may improve its availability for research purposes.

Synthesis Methods

The synthesis of 4-butoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves the reaction of 4-butoxyaniline with 4-(4-propanoylpiperazin-1-yl)benzaldehyde in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

4-butoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been studied for its potential therapeutic applications in various fields of research. It has been found to exhibit antitumor, anti-inflammatory, and analgesic effects. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.